Cas no 621-59-0 (Isovanillin)

Isovanillin (3-hydroxy-4-methoxybenzaldehyde) is a phenolic aldehyde and an isomer of vanillin. It is a white to off-white crystalline powder with a characteristic aromatic odor. As a key intermediate in organic synthesis, Isovanillin is widely used in pharmaceuticals, fragrances, and fine chemicals. Its structural properties make it valuable for producing antioxidants, flavoring agents, and specialty polymers. The compound exhibits good solubility in organic solvents and moderate stability under standard conditions. Its high purity and consistent quality ensure reliable performance in research and industrial applications. Isovanillin is also studied for its potential bioactive properties, including antimicrobial and anti-inflammatory effects. Proper handling and storage are recommended to maintain its integrity.
Isovanillin structure
Isovanillin structure
Product Name:Isovanillin
CAS No:621-59-0
MF:C8H8O3
MW:152.147322654724
MDL:MFCD15209539
CID:39072
PubChem ID:12127
Update Time:2025-09-25

Isovanillin Chemical and Physical Properties

Names and Identifiers

    • 3-Hydroxy-4-methoxybenzaldehyde
    • Isovanillin
    • 3-Hydroxy-p-anisaldehyde
    • 3-Hydorxy-4-Methoxy Benzoic Acid
    • ISOVANILIN
    • 4-METHOXY-3-HYDROXYBENZALDEHYDE
    • 3-HYDROXY-4-ANISALDEHYDE
    • 3-HYDROXYANISALDEHYDE
    • AKOS B022473
    • ISOVANILLIN(RG)
    • 3-hydroxy-4-methoxy-benzaldehyde
    • 4-MeO-3-OHC6H3CHO
    • 5-Formylguaiacol
    • Isovanicaline
    • iso-vanillin
    • Isovanilllin
    • Isovanilline
    • Benzaldehyde, 3-hydroxy-4-methoxy-
    • p-Anisaldehyde, 3-hydroxy-
    • Oxy-3 methoxy-4 benzaldehyde
    • Oxy-3 methoxy-4 benzaldehyde [French]
    • JVTZFYYHCGSXJV-UHFFFAOYSA-N
    • 4A9N
    • MDL: MFCD15209539
    • Inchi: 1S/C8H8O3/c1-11-8-3-2-6(5-9)4-7(8)10/h2-5,10H,1H3
    • InChI Key: JVTZFYYHCGSXJV-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CC(C=O)=CC=1O
    • BRN: 1073021

Computed Properties

  • Exact Mass: 152.04700
  • Monoisotopic Mass: 152.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 135
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 3
  • XLogP3: 1
  • Topological Polar Surface Area: 46.5
  • Molecular Weight: 152.15

Experimental Properties

  • Color/Form: Powder
  • Density: 1.200(lit.)
  • Melting Point: 112.0 to 116.0 deg-C
  • Boiling Point: 179 °C/15 mmHg(lit.)
  • Flash Point: 179℃/15mm
  • Refractive Index: 1.4945 (estimate)
  • Solubility: Soluble in acetone and methanol.
  • PSA: 46.53000
  • LogP: 1.21330
  • Sensitiveness: Air Sensitive

Isovanillin Security Information

  • Symbol: GHS07
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H315,H319,H335
  • Warning Statement: P261,P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36/37
  • RTECS:CU6540000
  • Hazardous Material Identification: Xi
  • TSCA:Yes
  • Storage Condition:4°C, stored under nitrogen
  • Risk Phrases:R36/37/38
  • Safety Term:S26;S36/37

Isovanillin Customs Data

  • HS CODE:29124900
  • Customs Data:

    China Customs Code:

    2912499000

    Overview:

    2912499000. Other aldehyde ethers\Aldehydes, phenols and aldehydes containing other oxygen-containing groups. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Appearance of tetraformaldehyde

    Summary:

    2912499000. other aldehyde-ethers, aldehyde-phenols and aldehydes with other oxygen function. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:5.5%. General tariff:30.0%

Isovanillin Pricemore >>

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Isovanillin Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
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(CAS:621-59-0)Isovanillin
Order Number:sfd1816
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
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Audited Supplier Audited Supplier
(CAS:621-59-0)Isovanillin
Order Number:LE6318;LE2338356;LE10146
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:49
Price ($):discuss personally
Email:18501500038@163.com
Amadis Chemical Company Limited
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(CAS:621-59-0)Isovanillin
Order Number:A833619
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:34
Price ($):159.0
Email:sales@amadischem.com

Isovanillin Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

Isovanillin Related Literature

Additional information on Isovanillin

Isovanillin (CAS No. 621-59-0): Properties, Applications, and Market Insights

Isovanillin (CAS No. 621-59-0), also known as 3-hydroxy-4-methoxybenzaldehyde, is a naturally occurring organic compound belonging to the class of vanillin derivatives. This aromatic aldehyde is widely recognized for its sweet, vanilla-like fragrance and is extensively used in the flavor and fragrance industry. Its molecular formula is C8H8O3, and it shares structural similarities with vanillin, though with distinct functional group positioning.

The growing demand for natural and synthetic flavoring agents has propelled research into Isovanillin and its derivatives. Recent trends in the food and beverage industry highlight consumer preferences for clean-label ingredients, making Isovanillin a valuable alternative to artificial additives. Additionally, its applications extend to pharmaceutical intermediates and cosmetic formulations, where its antioxidant properties are increasingly being explored.

From a chemical perspective, Isovanillin exhibits unique characteristics that differentiate it from its isomer vanillin. The position of the methoxy and hydroxy groups on the benzene ring influences its solubility, melting point (110-113°C), and reactivity. These properties make it particularly useful in organic synthesis and as a building block for more complex molecules. Researchers are currently investigating its potential in green chemistry applications, aligning with the global push for sustainable chemical processes.

The market for Isovanillin has seen steady growth, particularly in regions with strong flavor and fragrance manufacturing sectors. Asia-Pacific has emerged as a significant consumer, driven by expanding food processing industries and increasing disposable incomes. European markets continue to demand high-purity Isovanillin for premium applications, while North America shows growing interest in its use as a functional ingredient in health-conscious products.

Recent innovations in biocatalytic production methods have improved the sustainability profile of Isovanillin manufacturing. Unlike traditional chemical synthesis, these biological approaches utilize enzymatic conversion of natural substrates, reducing environmental impact. This development responds to increasing consumer awareness about eco-friendly production and aligns with the principles of circular economy in the chemical industry.

Quality control remains paramount in Isovanillin production, with manufacturers adhering to strict standards such as Food Chemical Codex (FCC) and Kosher certification. Analytical techniques including HPLC and GC-MS ensure product purity and consistency, especially for applications requiring pharmaceutical-grade materials. The compound's stability under various storage conditions makes it a reliable ingredient for multiple industries.

Emerging research suggests potential novel applications for Isovanillin in material science and antimicrobial formulations. Its aromatic structure and functional groups make it an interesting candidate for polymer modification and as a precursor for bioactive compounds. These developments could open new market opportunities beyond traditional uses in coming years.

For businesses sourcing Isovanillin, understanding supply chain dynamics is crucial. Factors such as raw material availability, production capacity, and regulatory compliance significantly impact pricing and availability. Strategic partnerships with reliable suppliers who can provide consistent quality and technical support are essential for companies incorporating Isovanillin into their products.

The future outlook for Isovanillin appears promising, with projected growth in both established and emerging applications. As research continues to uncover new properties and uses, this versatile compound is likely to maintain its importance in various industries. Companies investing in application development and process optimization will be well-positioned to capitalize on these opportunities in the evolving chemical marketplace.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:621-59-0)Isovanillin
sfd1816
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:621-59-0)Isovanillin
LE6318;LE2338356;LE10146
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry
Email